Cas no 76196-66-2 (methyl 5-cyanopyridine-2-carboxylate)

methyl 5-cyanopyridine-2-carboxylate structure
76196-66-2 structure
Product Name:methyl 5-cyanopyridine-2-carboxylate
CAS No:76196-66-2
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD11848344
CID:561091
PubChem ID:45082467
Update Time:2025-04-19

methyl 5-cyanopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyanopicolinate
    • 2-Pyridinecarboxylicacid, 5-cyano-, methyl ester
    • Methyl 5-cyano-2-pyridinecarboxylate
    • methyl 5-cyanopyridine-2-carboxylate
    • 5-CYANO-2-PYRIDINECARBOXYLIC ACID METHYL ESTER
    • 5-CYANO-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
    • QC-6500
    • SCHEMBL991150
    • Methyl5-cyanopicolinate
    • EN300-96664
    • SY123880
    • 2-Pyridinecarboxylicacid,5-cyano-,methylester(9CI)
    • WJZGQRSIPFDCJX-UHFFFAOYSA-N
    • DTXSID90665268
    • SB21179
    • FT-0721808
    • AKOS013033902
    • MFCD11848344
    • BDA19666
    • methyl-5-cyanopyridine-2-carboxylate
    • A905171
    • CS-0047189
    • AM806311
    • Z1153263089
    • 76196-66-2
    • TS-02158
    • DA-16980
    • MDL： MFCD11848344
    • Inchi： 1S/C8H6N2O2/c1-12-8(11)7-3-2-6(4-9)5-10-7/h2-3,5H,1H3
    • InChI Key： WJZGQRSIPFDCJX-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC(C#N)=CN=1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 62.98000
  • LogP: 0.73988

methyl 5-cyanopyridine-2-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-cyanopyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029007567-250mg
Methyl 5-cyanopicolinate
 76196-66-2 95%
250mg
 $1029.00 2023-09-01
Alichem
A029007567-500mg
Methyl 5-cyanopicolinate
 76196-66-2 95%
500mg
 $1651.30 2023-09-01
Alichem
A029007567-1g
Methyl 5-cyanopicolinate
 76196-66-2 95%
1g
 $3155.55 2023-09-01
ChemScence
CS-0047189-1g
Methyl 5-cyanopicolinate
 76196-66-2
1g
 $269.0 2022-04-26
ChemScence
CS-0047189-5g
Methyl 5-cyanopicolinate
 76196-66-2
5g
 $1153.0 2021-09-02
Matrix Scientific
113967-1g
Methyl 5-cyanopyridine-2-carboxylate, 97%
 76196-66-2 97%
1g
 $403.00 2021-06-27
Chemenu
CM129414-1g
methyl 5-cyanopicolinate
 76196-66-2 95%
1g
 $359 2021-08-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0856-1g
5-Cyano-pyridine-2-carboxylic acid methyl ester
 76196-66-2 96%
1g
 1679.12CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0856-5g
5-Cyano-pyridine-2-carboxylic acid methyl ester
 76196-66-2 96%
5g
 6767.38CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0856-25g
5-Cyano-pyridine-2-carboxylic acid methyl ester
 76196-66-2 96%
25g
 25424.31CNY 2021-05-08

methyl 5-cyanopyridine-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76196-66-2)methyl 5-cyanopyridine-2-carboxylate
Order Number:A905171
Stock Status:in Stock
Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:19
Price ($):984.0/243.0/154.0
Email:sales@amadischem.com

methyl 5-cyanopyridine-2-carboxylate Related Literature

Related Categories

76196-66-2 (methyl 5-cyanopyridine-2-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:76196-66-2)methyl 5-cyanopyridine-2-carboxylate
A905171
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):984.0/243.0/154.0
Email